Cas no 75195-51-6 (1(3H)-Isobenzofuranone,3,3-bis(2-methylphenyl)-)

1(3H)-Isobenzofuranone,3,3-bis(2-methylphenyl)- structure
75195-51-6 structure
Product Name:1(3H)-Isobenzofuranone,3,3-bis(2-methylphenyl)-
CAS No:75195-51-6
MF:C22H18O2
MW:314.377126216888
CID:580215
PubChem ID:285973
Update Time:2025-04-19

1(3H)-Isobenzofuranone,3,3-bis(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone,3,3-bis(2-methylphenyl)-
    • 3,3-bis(2-methylphenyl)-2-benzofuran-1(3h)-one
    • 3,3-di(o-tolyl)phthalide
    • 3,3-Di-o-tolyl-phthalid
    • 3,3-di-o-tolyl-phthalide
    • 3,3-O-di-o-tolyl-1,3-dihydro-2-benzofuran-1-one
    • AC1Q6HE2
    • AG-K-23784
    • AR-1E8581
    • CTK5E1253
    • NSC143641
    • SureCN6916063
    • 75195-51-6
    • NSC-143641
    • Di-o-tolyl-phthalid
    • DTXSID70301475
    • RPEVFIINKQHCJH-UHFFFAOYSA-N
    • 3,3-bis(2-methylphenyl)-2-benzofuran-1-one
    • SCHEMBL6916063
    • Inchi: 1S/C22H18O2/c1-15-9-3-6-12-18(15)22(19-13-7-4-10-16(19)2)20-14-8-5-11-17(20)21(23)24-22/h3-14H,1-2H3
    • InChI Key: RPEVFIINKQHCJH-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C1(C1C=CC=CC=1C)C1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 314.131
  • Monoisotopic Mass: 314.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.184
  • Boiling Point: 475.1°Cat760mmHg
  • Flash Point: 201.2°C
  • Refractive Index: 1.626
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